Cas no 5375-97-3 (2-chloro-4-methylbenzene-1-thiol)

2-chloro-4-methylbenzene-1-thiol structure

5375-97-3 structure

Product Name:2-chloro-4-methylbenzene-1-thiol

CAS No:5375-97-3

Molecular Formula:C₇H₇SCl

Molecular Weight:158.64848

MDL:MFCD20233415

CID:356425

PubChem ID:20237364

2-chloro-4-methylbenzene-1-thiol Properties

Names and Identifiers

- Benzenethiol, 2-chloro-4-methyl-
- 2-CHLORO-4-METHYLBENZENETHIOL
- 2-chloro-4-methylbenzene-1-thiol
- 5375-97-3
- MFCD20233415
- 2-chloro-4-methyl-benzenethiol
- SCHEMBL2090988
- NOLVGFCNAIAJNR-UHFFFAOYSA-N
- CS-0280339
- EN300-1457937
- DTXSID00603959
- MDL： MFCD20233415
- InChIKey： NOLVGFCNAIAJNR-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H7ClS/c1-5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
- SMILES： CC1=CC(=C(C=C1)S)Cl

Computed Properties

Exact Mass: 157.99581
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 157.9956991g/mol
Heavy Atom Count: 9
Complexity: 94.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 1Å²

Experimental Properties

PSA: 0

2-chloro-4-methylbenzene-1-thiol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EWUM-250mg	2-Chloro-4-methylbenzenethiol	5375-97-3	95%	250mg	$294.00	2024-04-30
A2B Chem LLC	AX74574-250mg	2-Chloro-4-methylbenzenethiol	5375-97-3	95%	250mg	$255.00	2024-04-19
abcr	AB400928-1 g	2-Chloro-4-methylbenzenethiol; .	5375-97-3		1 g	€467.50	2023-07-19
Ambeed	A712864-5g	2-Chloro-4-methylbenzenethiol	5375-97-3	97%	5g	$2379.0
Crysdot LLC	CD12063724-250mg	2-Chloro-4-methylbenzenethiol	5375-97-3	97%	250mg	$381	2024-07-24
Enamine	EN300-1457937-0.05g	2-chloro-4-methylbenzene-1-thiol	5375-97-3	95%	0.05g	$168.0
eNovation Chemicals LLC	Y1245889-250mg	2-Chloro-4-methylbenzenethiol	5375-97-3	95%	250mg	$560	2022-10-11
Fluorochem	070834-250mg	2-Chloro-4-methylbenzenethiol	5375-97-3		250mg	￡240.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1351009-50mg	2-Chloro-4-methylbenzenethiol	5375-97-3	97%	50mg	￥3024.00

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:5375-97-3)2-chloro-4-methylbenzene-1-thiol

Purity:99%

Quantity:5g

Price($):2141.0